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Compound of Interest

Compound Name: Ibuprofen carboxylic acid-d3

Cat. No.: B565267

Essential Safety and Handling Guide for Ibuprofen
Carboxylic Acid-d3

This guide provides critical safety and logistical information for the handling and disposal of
Ibuprofen carboxylic acid-d3. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices. While a specific Safety Data Sheet (SDS) for
Ibuprofen carboxylic acid-d3 was not located, this guidance is compiled from SDSs for
Ibuprofen-d3, Ibuprofen, and general safety protocols for carboxylic acids. It is imperative to
treat this compound as a potentially hazardous substance.

Hazard Identification

Ibuprofen and its deuterated analogs are classified with the following hazards:

Harmful if swallowed.[1][2][3][4]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3][5]

Toxic to aquatic life with long-lasting effects.[1]

To the best of current knowledge, the detailed toxicological properties of Ibuprofen carboxylic
acid-d3 have not been thoroughly investigated.[1] Therefore, it must be handled with the care
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required for hazardous materials.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin/eye contact,
inhalation, and ingestion. The following table summarizes the recommended PPE.
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Personal Protective Material/Standard and Best
Body Part . .
Equipment Practices

Goggles should be splash-
proof and indirectly ventilated
to prevent fogging.[6]
Chemical safety goggles Polycarbonate lenses are
Eyes/Face ) )
and/or a face shield. recommended for impact
resistance.[6][7] Standard
safety glasses do not offer

adequate protection.[8]

Nitrile or butyl rubber gloves
are recommended for handling
acids.[6][7][9] Gloves must be
Hands Chemical-resistant gloves. inspected for degradation or
perforation before use and
disposed of immediately after

contamination.[7][8]

A fully fastened lab coat

provides a barrier against
Body Laboratory coat. accidental spills.[8] For larger

quantities, an impervious

apron should be worn.[7]

All handling should occur in a
certified chemical fume hood to
minimize inhalation of dust or
vapors.[7][8] If ventilation is
inadequate, a respirator (e.g.,

Respiratory Use in a well-ventilated area. N95 for low-fume
environments or a full-face
respirator with acid gas
cartridges for higher

exposures) may be necessary.

[6]L7]
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Protects feet from spills and
Feet Closed-toe shoes. ] )
falling objects.[8]

Operational and Disposal Plans
Experimental Protocols: Handling and Storage

Engineering Controls:

o Always handle Ibuprofen carboxylic acid-d3 in a well-ventilated area, preferably within a
chemical fume hood.[7][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[7][8]

Do not breathe dust or vapors.[7] When transferring the compound, do so carefully to avoid
generating dust or aerosols.[8]

Wash hands thoroughly with soap and water after handling and before leaving the lab.[1][7]
[10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2][10]
Storage Requirements:

o Store in a tightly closed, properly labeled container.[8][10]

o Keep in a dry, cool, and well-ventilated place, protected from light.[4][10]

e Avoid storage with incompatible materials such as strong oxidizing agents and bases.[5][10]
[11] Carboxylic acids should not be stored in metal cabinets due to corrosion risk.[11]

Disposal Plan
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Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

o Waste Identification: Treat all waste materials, including the chemical itself, contaminated

absorbents, and disposable PPE, as hazardous waste.[7][12]

» Waste Segregation: Do not mix Ibuprofen carboxylic acid-d3 waste with other waste

streams.[8] It should be collected in a dedicated, properly labeled, and sealed container.[3]

o Container Management: Use leak-proof containers made of a material compatible with

carboxylic acids (avoid metal).[13] Do not fill containers to more than 90% capacity.[13]

» Disposal Procedure: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[2] This must be done through an approved waste

disposal plant or licensed hazardous waste management company.[10][13] Do not dispose of

down the drain or in general trash.[12]

Quantitative Data Summary

Property Value Source
Molecular Formula C13H15D304 PubChem
Molecular Weight 239.28 g/mol PubChem[14]
CAS Number 1216505-29-1 PubChem[14]
Melting Point 75 - 78 °C (lbuprofen) Sigma-Aldrich[10]
Boiling Point 157 °C @ 4 mmHg (Ibuprofen)  Sigma-Aldrich[10]

Emergency Procedures
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Exposure First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]
Eye Contact )

Remove contact lenses if present and easy to

do.[10] Seek immediate medical attention.[1]

Immediately wash skin with soap and plenty of
) water for at least 15 minutes.[1] Remove
Skin Contact ) ) ) )
contaminated clothing.[1] Get medical attention

if irritation occurs or persists.[15]

Do NOT induce vomiting.[1] Wash out mouth
Ingestion with water if the person is conscious.[1] Call a

poison center or doctor if you feel unwell.[2][10]

Remove to fresh air.[1][10] If not breathing, give
Inhalation artificial respiration.[1] Get medical attention if

you feel unwell.[10]

For small spills, absorb with an inert material
and place in a suitable container for disposal.
For large spills, evacuate the area immediately
Spills and contact your institution's environmental
health and safety department.[7] Materials used
for cleanup must also be treated as hazardous

waste.[12]

Mandatory Visualization
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Workflow for Safe Handling of Ibuprofen Carboxylic Acid-d3

Preparation
- Verify fume hood function
- Gather all required PPE
- Prepare spill kit

Don PPE
- Safety Goggles/Face Shield

- Nitrile/Butyl Gloves
- Lab Coat

Handling & Weighing
- Perform all manipulations
in a chemical fume hood
- Avoid generating dust

If not uding all material

Storage
- Tightly sealed container

Work Area Cleanup
- Decontaminate surfaces

- Cool, dry, well-ventilated area - Wash hands thoroughly

- Away from incompatibles

Waste Segregation
- Collect chemical waste, contaminated
PPE, and materials in a
dedicated, labeled container

Final Disposal
- Seal hazardous waste container
- Arrange for pickup by authorized
waste management personnel

Click to download full resolution via product page

Caption: Safe handling workflow for Ibuprofen carboxylic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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